methyl 5-(benzyloxy)-1H-indazole-3-carboxylate

• IUPAC Name: methyl 5-phenylmethoxy-1H-indazole-3-carboxylate
• InChI: InChI=1S/C16H14N2O3/c1-20-16(19)15-13-9-12(7-8-14(13)17-18-15)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: SGZVYMUGMPJIGU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNC2=C1C=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C16H14N2O3
• DSSTOX Substance ID: DTXSID50670313
• Molecular Weight: 282.29 g/mol
• CAS No.: 885278-62-6

Description

Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate is a compound of interest in synthetic organic chemistry due to its potential as an intermediate in the synthesis of various indazole derivatives. For instance, the compound has been utilized in the development of new synthesis routes for 4-(benzyloxy)-1H-indazole, highlighting a method involving a five-step reaction starting from 2-methyl-3-nitrophenol. This process is characterized by its ease of handling and high yield, making it a valuable approach in the synthesis of indazole compounds (Tang Yan-feng, 2012).

Biological Activity and Potential Applications

The indazole scaffold, to which this compound is related, is known for its significant biological activity. Derivatives of indazole have been explored for various pharmacological properties. For example, certain indazole derivatives have shown antiarthritic effects and have been tested for acute toxicity and potential antiarthritic effects in animal models, indicating the therapeutic potential of indazole compounds in treating inflammatory conditions (G. A. Bistocchi et al., 1981). Additionally, halogenated 1-benzylindazole-3-carboxylic acids, closely related to this compound, have been investigated for their antispermatogenic activity, further underscoring the diverse biological applications of indazole derivatives (G. Corsi & G. Palazzo, 1976).

Antimicrobial Activity

The structural motif of indazole is also significant in the development of antimicrobial agents. Research into benzoxazole derivatives, which share a similar heterocyclic structure with indazoles, has led to the synthesis of compounds with promising antimicrobial properties. This suggests that this compound could serve as a precursor in the synthesis of novel antimicrobial agents, expanding its utility in medicinal chemistry (G. Balaswamy et al., 2012).